Cas no 1518741-37-1 (2-Amino-2-(3-oxocyclopentyl)acetamide)

• Product Name: 2-Amino-2-(3-oxocyclopentyl)acetamide
• CAS No: 1518741-37-1
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 5716334
• PubChem ID: 81604813
• Update Time: 2025-05-20

2-Amino-2-(3-oxocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS020184026
• 2-amino-2-(3-oxocyclopentyl)acetamide
• EN300-1299889
• 1518741-37-1
• Cyclopentaneacetamide, α-amino-3-oxo-
• 2-Amino-2-(3-oxocyclopentyl)acetamide

• Inchi： 1S/C7H12N2O2/c8-6(7(9)11)4-1-2-5(10)3-4/h4,6H,1-3,8H2,(H2,9,11)
• InChI Key： QZNWBEJJZVPGRY-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C(N)=O)N)C1

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 373.9±17.0 °C(Predicted)
• pka: 15.75±0.50(Predicted)

Additional information on 2-Amino-2-(3-oxocyclopentyl)acetamide

2-Amino-2-(3-Oxocyclopentyl)Acetamide (CAS No. 1518741-37-1): A Comprehensive Overview

2-Amino-2-(3-Oxocyclopentyl)Acetamide, a compound with the CAS registry number 1518741-37-1, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its distinctive structure, which includes an amino group attached to a cyclopentane ring substituted with a ketone group. The molecule's structure not only imparts it with interesting chemical properties but also positions it as a potential candidate for various applications in drug development and material synthesis.

The synthesis of 2-Amino-2-(3-Oxocyclopentyl)Acetamide involves a series of well-defined chemical reactions, including nucleophilic substitution, condensation, and cyclization processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of this compound, ensuring higher yields and improved purity. For instance, studies have demonstrated the use of microwave-assisted synthesis to accelerate the formation of the cyclopentane ring, thereby reducing reaction times and enhancing efficiency.

One of the most promising applications of 2-Amino-2-(3-Oxocyclopentyl)Acetamide lies in its potential as a building block for drug discovery. The compound's structure resembles certain bioactive molecules, making it an attractive candidate for medicinal chemists. Recent research has explored its role as a lead compound in the development of inhibitors for various enzymes, including kinases and proteases. For example, studies have shown that derivatives of this compound exhibit moderate inhibitory activity against certain cancer-related enzymes, suggesting its potential in anti-cancer drug development.

In addition to its pharmacological applications, 2-Amino-2-(3-Oxocyclopentyl)Acetamide has also been investigated for its role in materials science. The compound's ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other polymer-based materials. Recent research has focused on its use as a monomer in the production of high-performance polymers with enhanced mechanical and thermal properties. These polymers have potential applications in aerospace, automotive industries, and advanced electronics.

The structural versatility of 2-Amino-2-(3-Oxocyclopentyl)Acetamide also lends itself to applications in catalysis. The compound's ability to act as a ligand in transition metal-catalyzed reactions has been explored in recent studies. For instance, it has been used as a chelating agent in palladium-catalyzed cross-coupling reactions, demonstrating improved catalytic efficiency compared to traditional ligands. This opens up new avenues for its use in industrial catalysis and green chemistry.

From an environmental standpoint, the synthesis and application of 2-Amino-2-(3-Oxocyclopentyl)Acetamide are considered eco-friendly due to the use of sustainable reagents and energy-efficient reaction conditions. Researchers have emphasized the importance of minimizing waste generation and reducing the environmental footprint during its production. Innovations such as solvent-free synthesis methods and recycling strategies have been proposed to further enhance its eco-compatibility.

In conclusion, 2-Amino-2-(3-Oxocyclopentyl)Acetamide (CAS No. 1518741-37-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable asset in modern chemistry. As ongoing studies continue to uncover new potentials for this compound, it is anticipated that 2-Amino-2-(3-Oxocyclopentyl)Acetamide will play an increasingly significant role in driving innovation across industries.